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Compound of Interest

Compound Name: (-)-Albine

Cat. No.: B1615923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

(-)-Albine (CAS Number: 53915-26-7), also known as Albine hydrochloride. Adherence to

these procedures is vital to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
(-)-Albine hydrochloride is classified as an Acute Toxicity Category 4 substance for oral,

dermal, and inhalation routes. The signal word for this chemical is "Warning".

Hazard Summary Table

Hazard Class GHS Code Statement

Acute Toxicity, Oral H302 Harmful if swallowed.

Acute Toxicity, Dermal H312 Harmful in contact with skin.

Acute Toxicity, Inhalation H332 Harmful if inhaled.

Recommended Personal Protective Equipment (PPE)

To mitigate exposure risks, the following PPE is mandatory when handling (-)-Albine:
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PPE Category Specification Rationale

Hand Protection
Nitrile or other chemically

resistant gloves.
Prevents dermal absorption.

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from splashes or

dust.

Skin and Body Protection Laboratory coat.
Prevents contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols may be

generated, a NIOSH-approved

respirator is required.

Prevents inhalation of harmful

particles.

Operational Plan for Handling (-)-Albine
A systematic approach to handling (-)-Albine is essential to minimize risk. The following

workflow outlines the key steps from preparation to post-handling procedures.
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Operational Workflow for Handling (-)-Albine

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Weigh (-)-Albine in a fume hood or ventilated enclosure

Dissolve or use in a well-ventilated area

Decontaminate workspace and equipment

Segregate and label waste

Remove and dispose of PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Operational Workflow for Handling (-)-Albine
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Disposal Plan for (-)-Albine and Contaminated
Materials
Proper disposal of (-)-Albine and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Disposal Guidelines

Chemical Waste: Unused or excess (-)-Albine should be disposed of as hazardous chemical

waste.

Contaminated Materials: All materials that have come into contact with (-)-Albine, including

gloves, weighing papers, and pipette tips, must be treated as hazardous waste.

Containers: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate

collected as hazardous waste. The defaced, empty container can then be disposed of

according to institutional guidelines.

The following decision-making process outlines the disposal procedure:
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Disposal Plan for (-)-Albine

Waste Generated

Is it (-)-Albine chemical?

Is it a contaminated material?

No

Dispose in designated Hazardous Chemical Waste container

Yes

Is it a contaminated sharp?

Yes

Dispose as non-hazardous waste (after decontamination if applicable)

No

Dispose in designated Solid Hazardous Waste container

No

Dispose in Sharps container for hazardous waste

Yes

Click to download full resolution via product page

Caption: Disposal Plan for (-)-Albine

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling (-)-
Albine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615923#personal-protective-equipment-for-
handling-albine]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1615923?utm_src=pdf-body-img
https://www.benchchem.com/product/b1615923?utm_src=pdf-body
https://www.benchchem.com/product/b1615923#personal-protective-equipment-for-handling-albine
https://www.benchchem.com/product/b1615923#personal-protective-equipment-for-handling-albine
https://www.benchchem.com/product/b1615923#personal-protective-equipment-for-handling-albine
https://www.benchchem.com/product/b1615923#personal-protective-equipment-for-handling-albine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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